4-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile

• IUPAC Name: 4-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C19H15N5O3S/c20-11-14-1-3-17(4-2-14)28(26,27)23-12-16(13-23)24-19(25)6-5-18(22-24)15-7-9-21-10-8-15/h1-10,16H,12-13H2
• InChI Key: GTLMZVVFAZIFLU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=C(C=C2)C#N)N3C(=O)C=CC(=N3)C4=CC=NC=C4
• Molecular Formula: C19H15N5O3S
• Molecular Weight: 393.4 g/mol

Description

4-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the pyridazinone family and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis of Azetidinone-Based Derivatives : A study explored synthesizing azetidinone derivatives, which may have implications for the chemical structure and activity of the compound (Shah et al., 2014).
• Antibacterial and Antifungal Properties : Several derivatives have been shown to possess significant antibacterial and antifungal activities, which could be related to the structural features of the compound (Chandrashekaraiah et al., 2014).

Antioxidant and Anticancer Activities

• Antioxidant Potential : A study on the modification of derivatives to create high-efficiency antioxidants highlighted the importance of the structural elements in these compounds (Aziz et al., 2021).
• Antitumor Activities : Compounds structurally related to the compound have been evaluated for their antibacterial and antitumor activities, suggesting potential applications in cancer research (Elewa et al., 2021).

Pharmaceutical Solvates

• Formation of Solvates : A study on sulfonamides, including sulfamethazine, examined the formation of solvates, which could be relevant due to the structural similarities with the compound (Patel & Purohit, 2017).

Novel Syntheses and Chemical Properties

• Microwave Assisted Synthesis : Research on microwave-assisted synthesis of pyridine derivatives, including their biological activities, can provide insights into efficient synthesis methods for similar compounds (Ashok et al., 2006).
• Novel Synthesis Techniques : The development of novel synthesis techniques for complex molecules, including pyridine derivatives, may offer insights into synthesizing the compound more efficiently (Bagley et al., 2005).